Cas no 59489-76-8 (5-Isobutylpyrazin-2-amine)

5-Isobutylpyrazin-2-amine structure
5-Isobutylpyrazin-2-amine structure
Product Name:5-Isobutylpyrazin-2-amine
CAS No:59489-76-8
MF:C8H13N3
MW:151.208921194077
CID:2189637
PubChem ID:55263790
Update Time:2025-04-21

5-Isobutylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Isobutylpyrazin-2-amine
    • 5-(2-methylpropyl)pyrazin-2-amine
    • DB-317716
    • 59489-76-8
    • AB60522
    • SCHEMBL16346569
    • AKOS006305093
    • Inchi: 1S/C8H13N3/c1-6(2)3-7-4-11-8(9)5-10-7/h4-6H,3H2,1-2H3,(H2,9,11)
    • InChI Key: WSDVHKAFWIWVFY-UHFFFAOYSA-N
    • SMILES: N1C=C(N)N=CC=1CC(C)C

Computed Properties

  • Exact Mass: 151.111
  • Monoisotopic Mass: 151.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2
  • XLogP3: 1.1
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